Cas no 1315499-98-9 (3-Methyl-piperidine-3-carboxylic acid amide hydrochloride)

• Product Name: 3-Methyl-piperidine-3-carboxylic acid amide hydrochloride
• CAS No: 1315499-98-9
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• MDL: MFCD21605968
• CID: 4588262
• Update Time: 2025-05-25

3-Methyl-piperidine-3-carboxylic acid amide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3-piperidinecarboxamide hydrochloride
• 3-Methyl-piperidine-3-carboxylic acid amide hydrochloride
• 3-methylpiperidine-3-carboxamide;hydrochloride
• 3-methylpiperidine-3-carboxamide hydrochloride
• 3-Methyl-3-piperidinecarboxamide hydrochloride, AldrichCPR

• MDL： MFCD21605968
• Inchi： 1S/C7H14N2O.ClH/c1-7(6(8)10)3-2-4-9-5-7;/h9H,2-5H2,1H3,(H2,8,10);1H
• InChI Key： YAQQMBZEYARIQO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1(C)CNCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Topological Polar Surface Area: 55.1

Additional information on 3-Methyl-piperidine-3-carboxylic acid amide hydrochloride

Research Brief on 3-Methyl-piperidine-3-carboxylic acid amide hydrochloride (CAS: 1315499-98-9)

3-Methyl-piperidine-3-carboxylic acid amide hydrochloride (CAS: 1315499-98-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, often utilized as a key intermediate or building block in the synthesis of pharmacologically active molecules, has recently garnered attention due to its potential applications in central nervous system (CNS) disorders and other therapeutic areas. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

Recent studies have highlighted the role of 3-Methyl-piperidine-3-carboxylic acid amide hydrochloride in the development of novel GABA_A receptor modulators. GABA_A receptors are critical targets for anxiolytic, sedative, and anticonvulsant drugs. Researchers have synthesized derivatives of this compound to explore their binding affinity and selectivity for specific GABA_A receptor subtypes. Preliminary results suggest that certain derivatives exhibit promising activity, with potential implications for the treatment of anxiety and epilepsy.

In addition to its role in CNS drug development, 3-Methyl-piperidine-3-carboxylic acid amide hydrochloride has been investigated as a precursor in the synthesis of protease inhibitors. Proteases play a crucial role in various pathological conditions, including viral infections and cancer. Recent work has demonstrated that modifications to the piperidine scaffold can enhance the inhibitory activity of these compounds against specific proteases, such as HIV-1 protease and cathepsins. These findings open new avenues for the design of targeted therapies.

The synthetic routes for 3-Methyl-piperidine-3-carboxylic acid amide hydrochloride have also been optimized in recent studies. Novel catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. For instance, researchers have reported a one-pot synthesis method using inexpensive catalysts, which significantly reduces the number of steps and waste generation. Such advancements are critical for scaling up production and ensuring the compound's availability for further research and development.

Pharmacokinetic and toxicological studies of 3-Methyl-piperidine-3-carboxylic acid amide hydrochloride and its derivatives are ongoing. Early data indicate favorable absorption and distribution profiles, although further investigation is required to assess long-term safety and efficacy. These studies are essential for advancing the compound into preclinical and clinical trials, particularly for CNS-related indications.

In conclusion, 3-Methyl-piperidine-3-carboxylic acid amide hydrochloride (CAS: 1315499-98-9) represents a versatile and promising scaffold in medicinal chemistry. Its applications in GABA_A receptor modulation and protease inhibition highlight its potential across multiple therapeutic areas. Continued research into its synthesis, biological activity, and safety profile will be crucial for unlocking its full therapeutic potential. This brief underscores the importance of ongoing innovation and collaboration in the field of chemical biology and drug discovery.